N-[[4-(dimethylamino)phenyl]-(2-hydroxynaphthalen-1-yl)methyl]-2-phenylacetamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]-(2-hydroxynaphthalen-1-yl)methyl]-2-phenylacetamide
• InChI: InChI=1S/C27H26N2O2/c1-29(2)22-15-12-21(13-16-22)27(28-25(31)18-19-8-4-3-5-9-19)26-23-11-7-6-10-20(23)14-17-24(26)30/h3-17,27,30H,18H2,1-2H3,(H,28,31)
• InChI Key: VAFNHEBJHXGMSW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(C2=C(C=CC3=CC=CC=C32)O)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C27H26N2O2
• Molecular Weight: 410.5 g/mol

Description

N-[[4-(dimethylamino)phenyl]-(2-hydroxynaphthalen-1-yl)methyl]-2-phenylacetamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[4-(dimethylamino)phenyl]-(2-hydroxynaphthalen-1-yl)methyl]-2-phenylacetamide typically involves multi-step organic reactions. One common method includes the condensation of 4-(dimethylamino)benzaldehyde with 2-hydroxynaphthalene in the presence of a base, followed by the addition of phenylacetic acid or its derivatives. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Techniques such as continuous flow synthesis and the use of automated reactors are employed to enhance production rates and maintain consistent quality .

Chemical Reactions Analysis

Types of Reactions

N-[[4-(dimethylamino)phenyl]-(2-hydroxynaphthalen-1-yl)methyl]-2-phenylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones and other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines and other reduced forms.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired product but generally involve controlled temperatures, solvents, and catalysts .

Major Products

Scientific Research Applications

N-[[4-(dimethylamino)phenyl]-(2-hydroxynaphthalen-1-yl)methyl]-2-phenylacetamide has several scientific research applications:

Chemistry: Used as a precursor for synthesizing complex organic molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of N-[[4-(dimethylamino)phenyl]-(2-hydroxynaphthalen-1-yl)methyl]-2-phenylacetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways depend on the specific application and the target organism or system .

Comparison with Similar Compounds

Similar Compounds

4-Dimethylaminopyridine (DMAP): A nucleophilic catalyst used in esterification and other organic reactions.

4-(Dimethylamino)phenyldiphenylphosphine: Used as a ligand in cross-coupling reactions.

N,N-Dimethyl-p-phenylenediamine: Employed in various chemical syntheses and as a reagent in analytical chemistry.

Uniqueness

Its structure allows for diverse chemical modifications and interactions, making it a valuable compound in research and industry .